Cas no 104575-24-8 (1H-Imidazole-2-methanol,1,4-dimethyl-5-nitro-, carbamate (ester) (9CI))

• Product Name: 1H-Imidazole-2-methanol,1,4-dimethyl-5-nitro-, carbamate (ester) (9CI)
• CAS No: 104575-24-8
• MF: C₇H₁₀N₄O₄
• MW: 214.17870092392
• CID: 157060
• PubChem ID: 149326
• Update Time: 2025-04-19

1H-Imidazole-2-methanol,1,4-dimethyl-5-nitro-, carbamate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol,1,4-dimethyl-5-nitro-, carbamate (ester) (9CI)
• 1H-imidazole-2-methanol, 1,4-dimethyl-5-nitro-, carbamate (ester)
• (1,4-dimethyl-5-nitroimidazol-2-yl)methyl carbamate
• CHEMBL41117
• DTXSID30146566
• 104575-24-8
• 1,4-Dimethyl-5-nitro-1H-imidazole-2-methanol carbamate (ester)

• Inchi： 1S/C7H10N4O4/c1-4-6(11(13)14)10(2)5(9-4)3-15-7(8)12/h3H2,1-2H3,(H2,8,12)
• InChI Key： SYBXQTPZWDYKLN-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC1=NC(C)=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 214.0703
• Monoisotopic Mass: 214.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 492°Cat760mmHg
• Flash Point: 251.3°C
• Refractive Index: 1.632
• PSA: 113.28
• LogP: 1.26900